6-(1H-imidazo[4,5-b]pyridin-2-ylmethyl)-3-(2,4,6-trifluorobenzoyl)-1H-pyrrolo[2,3-c]pyridin-7-one

• Molecular Formula: C21H12F3N5O2
• Molecular Weight: 423.3 g/mol
• IUPAC Name: 6-(1H-imidazo[4,5-b]pyridin-2-ylmethyl)-3-(2,4,6-trifluorobenzoyl)-1H-pyrrolo[2,3-c]pyridin-7-one
• InChI: InChI=1S/C21H12F3N5O2/c22-10-6-13(23)17(14(24)7-10)19(30)12-8-26-18-11(12)3-5-29(21(18)31)9-16-27-15-2-1-4-25-20(15)28-16/h1-8,26H,9H2,(H,25,27,28)
• InChI Key: GYWMJINDFVPUJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(N2)CN3C=CC4=C(C3=O)NC=C4C(=O)C5=C(C=C(C=C5F)F)F

Description

The compound 6-(1H-imidazo[4,5-b]pyridin-2-ylmethyl)-3-(2,4,6-trifluorobenzoyl)-1H-pyrrolo[2,3-c]pyridin-7-one (MK2684) is a substrate-selective modulator (SSM) developed as a potent inhibitor of MAP/MAPKAP2 (MK2), a kinase involved in regulating pro-inflammatory cytokine production . Its structural design combines a pyrrolo[2,3-c]pyridin-7-one core with an imidazo[4,5-b]pyridine methyl group at position 6 and a 2,4,6-trifluorobenzoyl substituent at position 3. This configuration confers high selectivity for MK2, enabling targeted suppression of cytokines like TNF-α and IL-6 without broad immunosuppressive effects .

In preclinical studies, MK2684 demonstrated significant efficacy in LPS-challenged lung models, reducing inflammation while meeting critical safety and pharmacokinetic (PK) criteria, including lung retention and low systemic exposure. These properties position it as an inhaled therapeutic candidate for moderate-to-severe asthma .

Biological Activity

The compound 6-(1H-imidazo[4,5-b]pyridin-2-ylmethyl)-3-(2,4,6-trifluorobenzoyl)-1H-pyrrolo[2,3-c]pyridin-7-one is a novel synthetic molecule that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C15H16F3N5O
• Molecular Weight : 365.32 g/mol
• CAS Number : 1373116-06-3

Research indicates that this compound may act as a focal adhesion kinase (FAK) inhibitor , which is significant in oncology due to FAK's role in cancer cell proliferation and survival. Inhibition of FAK can lead to reduced tumor growth and metastasis. The compound's structure allows it to bind effectively to the active site of FAK, thereby blocking its activity .

Anticancer Properties

Studies have shown that derivatives of imidazo[4,5-b]pyridine exhibit substantial cytotoxicity against various cancer cell lines. Specifically:

• Colon Cancer : Compounds similar to this structure have demonstrated potent activity against colon cancer cell lines such as HT-29 and Caco-2. The mechanism involves the induction of apoptosis through the release of cytochrome c and activation of caspases .
• Mechanisms of Apoptosis : The apoptosis pathway activated by these compounds involves:
  • Release of cytochrome c from mitochondria.
  • Activation of caspases 3 and 8.

This suggests that the compound may induce cell death via mitochondrial pathways .

Inhibition Studies

In vitro studies have indicated that this compound can inhibit FAK with submicromolar potency. This inhibition is crucial for disrupting cancer cell adhesion and migration .

Case Studies

• Study on Colon Cancer Cell Lines :
  • Objective : To evaluate the cytotoxic effects of imidazo[4,5-b]pyridine derivatives.
  • Findings : Significant reduction in cell viability was observed in HT-29 and Caco-2 cells treated with the compound. The study concluded that the compound could serve as a lead for developing new anticancer agents .
• FAK Inhibition Study :
  • Objective : To assess the binding affinity and inhibitory effects on FAK.
  • Findings : The compound showed effective binding to FAK's hinge region, leading to a decrease in phosphorylation levels associated with cancer progression .

Data Table

Property	Value
Molecular Formula	C15H16F3N5O
Molecular Weight	365.32 g/mol
CAS Number	1373116-06-3
Anticancer Activity	Yes
FAK Inhibition	Submicromolar potency

Comparison with Similar Compounds

Core Structural Analogues

Table 1: Structural and Pharmacological Comparison of MK2684 with Analogues

Compound Name	Core Structure	Key Substituents	Target	Therapeutic Area	Efficacy/IC50 (nM)	PK Properties	Source
MK2684	Pyrrolo[2,3-c]pyridin-7-one	6-(Imidazo[4,5-b]pyridin-2-ylmethyl), 3-(2,4,6-trifluorobenzoyl)	MK2	Asthma	<10 (MK2 inhibition)	High lung retention, low systemic exposure
MEDI 332	Imidazo[4,5-b]pyridine	Non-covalent binding moiety (undisclosed)	EGFR T790M mutant	NSCLC (resistant EGFR)	0.5–2 (EGFR T790M)	Oral bioavailability
X9J ()	Imidazo[4,5-b]pyridin-7-yl	3-tert-butyl oxadiazole, fluorophenyl	Undisclosed	Undisclosed	N/A	Undisclosed
EP 2 585 462 B1 ()	Imidazo[4,5-b]pyridin-2-yloxy	1-ethyl-7-methyl or 6-methyl-1-isopropyl groups	Likely kinase targets	Undisclosed	N/A	Undisclosed
5-Bromo-7-chloro... ()	Pyrrolo[2,3-c]pyridine	5-Bromo, 7-chloro, 3-iodo, phenylsulfonyl	Undisclosed	Undisclosed	N/A	Undisclosed
3-(2-Hydroxyphenyl)... ()	Triazolo[4,3-a]pyrimidinone	7-methyl, phenyl, 2-hydroxyphenyl	Antimicrobial	Infectious diseases	N/A	Moderate solubility

Key Observations

Core Structure Diversity: MK2684’s pyrrolo[2,3-c]pyridinone core distinguishes it from MEDI 332 and X9J, which utilize imidazo[4,5-b]pyridine scaffolds. The triazolo[4,3-a]pyrimidinone core in represents a divergent heterocyclic strategy . Halogenation patterns (e.g., 2,4,6-trifluorobenzoyl in MK2684 vs. bromo/chloro/iodo in ) influence target affinity and metabolic stability .

Target Specificity: MK2684’s SSM mechanism contrasts with MEDI 332’s non-covalent EGFR inhibition, highlighting divergent therapeutic applications (asthma vs. oncology) . Compounds in and lack disclosed targets but share structural motifs associated with kinase inhibition (e.g., tert-butyl oxadiazole in X9J) .

Pharmacokinetic Profiles :

• MK2684’s inhaled route and lung retention are unique among analogues, which are primarily oral (e.g., MEDI 332) or lack PK data .

Efficacy and Selectivity

• MK2684 vs. MEDI 332: While both target kinases, MK2684’s IC50 <10 nM for MK2 aligns with MEDI 332’s sub-nanomolar potency against EGFR T790M. However, MK2684’s SSM design avoids broad kinase inhibition, reducing off-target risks .
• Halogenated Analogues : The 2,4,6-trifluorobenzoyl group in MK2684 enhances metabolic stability compared to halogenated pyrrolo[2,3-c]pyridines in , which may face higher clearance rates .

Therapeutic Potential

• Asthma : MK2684’s localized action contrasts with systemic agents, offering fewer side effects .
• Oncology : MEDI 332 and compounds may fill gaps in resistant cancers but require further validation .